Cas no 868747-75-5 (2-amino-5-hydroxy-1H-Indole-3-carbonitrile)

• Product Name: 2-amino-5-hydroxy-1H-Indole-3-carbonitrile
• CAS No: 868747-75-5
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 1119756
• Update Time: 2024-03-05

2-amino-5-hydroxy-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-1H-Indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 2-amino-5-hydroxy-

• Inchi： 1S/C9H7N3O/c10-4-7-6-3-5(13)1-2-8(6)12-9(7)11/h1-3,12-13H,11H2
• InChI Key： FZUUDNRUULOFCB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C=C2)C(C#N)=C1N

Computed Properties

• Exact Mass: 173.059
• Monoisotopic Mass: 173.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 532.4±50.0 °C(Predicted)
• pka: 8.94±0.40(Predicted)